(E)-4-(ethyl(tetrahydro-2H-thiopyran-4-yl)amino)-4-oxobut-2-enoic acid

• IUPAC Name: (E)-4-[ethyl(thian-4-yl)amino]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C11H17NO3S/c1-2-12(9-5-7-16-8-6-9)10(13)3-4-11(14)15/h3-4,9H,2,5-8H2,1H3,(H,14,15)/b4-3+
• InChI Key: GNAOPSOJPNOTCA-ONEGZZNKSA-N
• Canonical SMILES: CCN(C1CCSCC1)C(=O)C=CC(=O)O
• Isomeric SMILES: CCN(C1CCSCC1)C(=O)/C=C/C(=O)O
• Molecular Formula: C11H17NO3S
• Molecular Weight: 243.32 g/mol

Description

(E)-4-(ethyl(tetrahydro-2H-thiopyran-4-yl)amino)-4-oxobut-2-enoic acid, commonly referred to as EETAA, is a synthetic compound that has been studied in recent years for its potential applications in scientific research. EETAA is a member of the thiopyran family of molecules, which are characterized by the presence of sulfur atoms in the molecular structure. This compound has a variety of properties that make it attractive for use in laboratory experiments, including its ability to interact with a wide range of biomolecules and its low toxicity.

Scientific Research Applications

Structural Analysis and Hydrogen Bonding

One study detailed the structural analysis of N-Phenylmaleamic acid, which, while not the exact compound , shares a similar functional group (4-amino-4-oxobut-2-enoic acid). This study highlighted the planarity of the molecules and the formation of intramolecular hydrogen bonds, suggesting a potential area of interest for the structural analysis of similar compounds (Lo & Ng, 2009).

Synthesis and Chemical Reactivity

Research into the chemical reactivity of related compounds has led to the synthesis of new heterocyclic systems. For instance, the synthesis of fused and non-fused heterocyclic compounds from γ-ketoacid, including derivatives like pyridazinone and tetrhydroquinoline, showcases the versatility of these compounds in synthesizing a wide range of chemical structures with potential applications in material science and pharmaceuticals (Salem et al., 2014).

Photoluminescent Materials

A notable application in the synthesis of highly stable luminescent molecular crystals was achieved using a similar compound. These materials exhibited highly stable photoluminescence at ambient conditions, underlining the potential of these compounds in the development of new photoluminescent materials for use in optical devices and sensors (Zhestkij et al., 2021).

Antioxidant Properties

The compound's structural relatives have been explored for their antioxidant properties. For example, the study of 2-oxo acid dehydrogenase complexes, which includes enzymes with thiamin pyrophosphate and lipoic acid cofactors, provides insights into the biochemical pathways that these compounds might influence. Such studies have broad implications for understanding cellular metabolism and developing treatments for diseases associated with oxidative stress (Yeaman, 1989).